Cas no 62378-30-7 (Benzene, 1,1'-[chloro(4-methoxyphenyl)ethenylidene]bis[2-methoxy-)

Benzene, 1,1'-[chloro(4-methoxyphenyl)ethenylidene]bis[2-methoxy- structure
62378-30-7 structure
Product Name:Benzene, 1,1'-[chloro(4-methoxyphenyl)ethenylidene]bis[2-methoxy-
CAS No:62378-30-7
MF:C23H21ClO3
MW:380.864045858383
CID:447203
PubChem ID:71387053
Update Time:2025-04-19

Benzene, 1,1'-[chloro(4-methoxyphenyl)ethenylidene]bis[2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[chloro(4-methoxyphenyl)ethenylidene]bis[2-methoxy-
    • 1-[1-chloro-2,2-bis(2-methoxyphenyl)ethenyl]-4-methoxybenzene
    • 1,1'-[2-Chloro-2-(4-methoxyphenyl)ethene-1,1-diyl]bis(2-methoxybenzene)
    • DTXSID00809191
    • 62378-30-7
    • Inchi: 1S/C23H21ClO3/c1-25-17-14-12-16(13-15-17)23(24)22(18-8-4-6-10-20(18)26-2)19-9-5-7-11-21(19)27-3/h4-15H,1-3H3
    • InChI Key: PYVKYTWZYSYNMM-UHFFFAOYSA-N
    • SMILES: Cl/C(/C1C=CC(=CC=1)OC)=C(\C1C=CC=CC=1OC)/C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 380.11803
  • Monoisotopic Mass: 380.1179222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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